Cas no 1396761-83-3 (12-ethyl-4,6-dioxa-10-thia-12-azatricyclo7.3.0.0,dodeca-1,3(7),8-trien-11-imine hydrochloride)

• Product Name: 12-ethyl-4,6-dioxa-10-thia-12-azatricyclo7.3.0.0,dodeca-1,3(7),8-trien-11-imine hydrochloride
• CAS No: 1396761-83-3
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 6612068
• PubChem ID: 71779031
• Update Time: 2025-07-22

12-ethyl-4,6-dioxa-10-thia-12-azatricyclo7.3.0.0,dodeca-1,3(7),8-trien-11-imine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 12-ethyl-4,6-dioxa-10-thia-12-azatricyclo7.3.0.0,dodeca-1,3(7),8-trien-11-imine hydrochloride
• 1396761-83-3
• F2146-0252
• AKOS024627692
• 7-ethyl-[1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6(7H)-imine
• 7-ethyl-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-imine

• Inchi： 1S/C10H10N2O2S/c1-2-12-6-3-7-8(14-5-13-7)4-9(6)15-10(12)11/h3-4,11H,2,5H2,1H3
• InChI Key： QTJDIGOMFDTQIW-UHFFFAOYSA-N
• SMILES： S1C(=N)N(CC)C2C=C3C(=CC1=2)OCO3

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 12-ethyl-4,6-dioxa-10-thia-12-azatricyclo7.3.0.0,dodeca-1,3(7),8-trien-11-imine hydrochloride

Comprehensive Analysis of 12-ethyl-4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0]dodeca-1,3(7),8-trien-11-imine hydrochloride (CAS No. 1396761-83-3)

The compound 12-ethyl-4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0]dodeca-1,3(7),8-trien-11-imine hydrochloride (CAS No. 1396761-83-3) is a structurally complex heterocyclic molecule that has garnered significant interest in pharmaceutical and materials science research. Its unique tricyclic framework, incorporating oxygen, sulfur, and nitrogen atoms, makes it a promising candidate for applications in drug discovery and advanced material synthesis. Researchers are particularly intrigued by its potential as a bioactive scaffold, which aligns with the growing demand for novel therapeutic agents in areas such as neurodegenerative diseases and anti-inflammatory therapies.

In recent years, the scientific community has focused on heterocyclic compounds due to their versatility and efficacy in medicinal chemistry. The 12-ethyl-4,6-dioxa-10-thia-12-azatricyclo structure stands out for its ability to interact with biological targets, such as enzymes and receptors, making it a subject of intense study. This compound’s hydrochloride salt form enhances its solubility, a critical factor for bioavailability—a key consideration in modern drug development. As the pharmaceutical industry shifts toward personalized medicine and targeted therapies, molecules like this are increasingly valuable for their potential to address unmet medical needs.

The synthesis of CAS No. 1396761-83-3 involves sophisticated organic chemistry techniques, including cyclization reactions and functional group transformations. These methods are often optimized for scalability, reflecting the industry’s emphasis on green chemistry and sustainable manufacturing. Researchers are also exploring its derivatives to improve drug-like properties, such as metabolic stability and selectivity, which are hot topics in AI-driven drug design and computational chemistry.

Beyond pharmaceuticals, this compound’s unique structure has potential applications in material science, particularly in the development of organic semiconductors and photocatalysts. Its conjugated system and electron-rich heteroatoms make it a candidate for use in optoelectronic devices, a field experiencing rapid growth due to advancements in renewable energy technologies. This dual applicability in life sciences and advanced materials underscores its interdisciplinary significance.

As interest in CAS No. 1396761-83-3 grows, so does the need for high-purity samples and detailed analytical data. Laboratories worldwide are investing in high-throughput screening and structure-activity relationship (SAR) studies to unlock its full potential. With the rise of big data in chemistry, computational tools are being employed to predict its interactions and optimize its properties, addressing common search queries like "heterocyclic compound applications" and "innovative drug scaffolds."

In summary, 12-ethyl-4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0]dodeca-1,3(7),8-trien-11-imine hydrochloride represents a cutting-edge area of research at the intersection of chemistry, biology, and materials science. Its multifaceted applications and alignment with trending topics like sustainability, AI in drug discovery, and renewable energy ensure its relevance in both academic and industrial settings. Future studies will likely focus on expanding its utility while addressing challenges related to synthesis efficiency and functional optimization.